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Compound of Interest

Compound Name:
5-Chloro-2-pyridin-3-yl-1,3-

benzoxazole

CAS No.: 92059-24-0

Cat. No.: B346107

Get Quote

Executive Summary
Objective: To provide a rigorous technical guide for the confirmation of the chemical formula

C12H7ClN2O, specifically identifying the heterocyclic scaffold 5-Chlorobenzo[f]quinoxalin-6-ol.

Context: In drug development, this fused-ring system represents a critical intermediate.

Confirming its elemental composition is a mandatory step for publication and regulatory filing.

Scope: This guide compares the traditional "Gold Standard" Combustion Analysis (EA) against

modern orthogonal alternatives: High-Resolution Mass Spectrometry (HRMS) and Quantitative

NMR (qNMR).

Compound Profile & Theoretical Baseline
Before experimental validation, the theoretical elemental composition must be established. The

target molecule, C12H7ClN2O, is a planar, conjugated system prone to

stacking and solvent inclusion (solvates).

Target Molecule: 5-Chlorobenzo[f]quinoxalin-6-ol Molecular Weight: 230.65 g/mol
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Table 1: Theoretical Elemental Composition

Element Count
Atomic
Mass

Total Mass
Contributio
n

Theoretical
% (w/w)

Tolerance
Limit
(±0.4%)

Carbon (C) 12 12.011 144.132 62.49%
62.09 –

62.89%

Hydrogen (H) 7 1.008 7.056 3.06% 2.66 – 3.46%

Nitrogen (N) 2 14.007 28.014 12.15%
11.75 –

12.55%

Chlorine (Cl) 1 35.450 35.450 15.37%
14.97 –

15.77%

Oxygen (O) 1 15.999 15.999 6.94%
Calculated by

difference

Expert Insight: Heterocycles like benzoquinoxalines often crystallize as hydrates. If your initial

EA data shows Low C/N and High H, suspect a hemihydrate (

). You must correct the theoretical values before rejecting the batch.

Comparative Methodology: EA vs. HRMS vs. qNMR
This section objectively compares the three primary confirmation methods.

Method A: Combustion Analysis (CHN + Cl Titration)
Status: The Publication Gold Standard. Principle: High-temperature oxidation (

) converts the sample to

,
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, and

. Chlorine is typically analyzed via Schöniger flask combustion followed by potentiometric
titration.

Protocol:

Sample Prep: Dry 5 mg of sample under vacuum (

, 4h) to remove surface solvents.

Weighing: Use a microbalance with

mg readability. Weigh 1.5–2.5 mg into a tin capsule.

Combustion: Inject into the analyzer (e.g., Elementar vario EL cube).

Detection: TCD (Thermal Conductivity Detector) for N, C, H.

Halogen Cycle: Separate aliquot burned in oxygen flask; absorb gases in alkaline solution;

titrate

with

.

Pros:

Determines bulk purity (not just molecular identity).

Required by many top-tier journals (JOC, J. Med. Chem) if purity >95%.

Cons:

Destructive.

Requires large sample mass (~5 mg total).

Fails if inorganic salts are present (they don't burn).
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Method B: High-Resolution Mass Spectrometry (HRMS)
Status: The Modern High-Throughput Alternative. Principle: Measures the exact mass-to-

charge ratio (

) and isotopic distribution.

Protocol:

Ionization: Electrospray Ionization (ESI) in Positive Mode (

).

Solvent: Methanol/Water (50:50) + 0.1% Formic Acid.

Analysis: Look for the monoisotopic peak at 231.0320 (

).

Isotope Validation: Confirm the Chlorine signature.

vs

naturally occurs in a 3:1 ratio. You should see a peak at

(233.029) with ~33% intensity of the base peak.

Pros:

Extremely sensitive (<0.1 mg needed).

Confirms formula and presence of Halogens (Cl pattern).

Cons:

Does not prove bulk purity (can detect trace product in a dirty mixture).

Ion suppression can hide impurities.

Method C: Quantitative NMR (qNMR)
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Status: The Absolute Quantitation Method. Principle: Compares the integration of sample

signals against a certified internal standard (e.g., Maleic Acid or TCNB) with a known relaxation

delay (

).

Protocol:

Standard: Weigh ~10 mg of C12H7ClN2O and ~10 mg of TraceCERT® Maleic Acid.

Solvent: Dissolve in

(ensure full solubility).

Acquisition: 1H NMR, 90° pulse,

(5x

), 64 scans.

Calculation:

Pros:

Non-destructive (sample recoverable).

Detects and quantifies specific organic impurities/solvents.

Cons:

Requires expensive deuterated solvents.

Requires precise weighing and soluble standards.
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Feature
Combustion
Analysis (EA)

HRMS (ESI-TOF) qNMR

Primary Output
% Composition (Bulk

Purity)
Exact Mass (Identity)

Absolute Purity

(w/w%)

Sample Req. High (~5 mg) Low (<0.1 mg) Medium (~10 mg)

Accuracy ±0.4% absolute <3 ppm mass error ±1.0% relative

Specificity
Low (Isomers give

same data)

High (Formula

specific)
Very High (Structural)

Solvent Sensitivity
High (Fails with

solvates)

Low (Solvents

invisible)

High (Quantifies

solvents)

Cost Low ($)
Medium (

)

High (

$ - instrument time)

Decision Workflow (Visualization)
The following diagram outlines the logical flow for confirming C12H7ClN2O, integrating all three

methods to ensure scientific rigor.
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Synthesized C12H7ClN2O

1. Run 1H NMR
(Check Structure & Solvents)

Solvents Present?

Vacuum Dry
(50°C, 4h, <1 mbar)

Yes

2. Run HRMS
(Confirm Formula & Cl Pattern)

No

Mass Error < 5ppm
& Cl Isotope 3:1?

3. Run Combustion Analysis (EA)

Yes

Check for Impurities
(Des-chloro / Oxidation)

No

Values within ±0.4%?

CONFIRMED
Publishable Data

Yes

Recalculate for Solvate
(e.g., +0.5 H2O)

No Re-check w/ Correction

Click to download full resolution via product page
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Caption: Integrated workflow for C12H7ClN2O confirmation. Note the critical feedback loop for

solvate correction based on NMR/EA discrepancies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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